Cas no 887468-27-1 (6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one)

• Product Name: 6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one
• CAS No: 887468-27-1
• MF: C₁₈H₁₇FN₄O₂S
• MW: 372.416585683823
• CID: 6287470
• PubChem ID: 7177783
• Update Time: 2025-07-09

6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one
• MLS001234737
• HMS3015P16
• CHEMBL1889150
• 6-(4-(2-fluorophenyl)piperazine-1-carbonyl)-2-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
• 6-[4-(2-fluorophenyl)piperazine-1-carbonyl]-2-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• F2550-0054
• SMR000811146
• 887468-27-1
• 6-[4-(2-fluorophenyl)piperazine-1-carbonyl]-2-methyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• AKOS024659547

• Inchi： 1S/C18H17FN4O2S/c1-12-11-23-17(25)13(10-20-18(23)26-12)16(24)22-8-6-21(7-9-22)15-5-3-2-4-14(15)19/h2-5,10-11H,6-9H2,1H3
• InChI Key： ZURJTUQTHHUKKK-UHFFFAOYSA-N
• SMILES： S1C(C)=CN2C1=NC=C(C2=O)C(N1CCN(C2C=CC=CC=2F)CC1)=O

Computed Properties

• Exact Mass: 372.10562513g/mol
• Monoisotopic Mass: 372.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one

Introduction to 6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo[3,2-apyrimidin-5-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 887468-27-1, identified as 6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo[3,2-apyrimidin-5-one], represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery. The presence of a piperazine moiety and a fused thiazolo[3,2-apyrimidin] core suggests unique electronic and steric properties that make it a promising candidate for further exploration.

In recent years, the field of chemical biology has seen significant advancements in the design and synthesis of heterocyclic compounds. These molecules often exhibit a wide range of biological activities, making them valuable tools for studying cellular processes and developing novel therapeutic agents. The 6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo[3,2-apyrimidin-5-one] structure combines elements that are known to interact favorably with biological targets. The fluorophenyl substituent, for instance, can enhance binding affinity through halogen bonding or π-stacking interactions, while the piperazine ring is frequently found in bioactive molecules due to its ability to form hydrogen bonds and stabilize charged species.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. The thiazolo[3,2-apyrimidin] scaffold is particularly interesting because it is structurally related to several known bioactive agents that target central nervous system (CNS) receptors. Studies have shown that derivatives of this class can interact with serotonin receptors, dopamine pathways, and other neurotransmitter systems. The introduction of a fluorine atom at the 2-position of the phenyl ring further fine-tunes the pharmacological profile by increasing metabolic stability and improving receptor selectivity.

Recent research has also highlighted the importance of 6-membered heterocycles in drug design. These rings are prevalent in many approved drugs due to their ability to adopt favorable conformations within biological targets. The thiazole component of the molecule contributes to its overall shape and electronic properties, which can be crucial for binding affinity and selectivity. Additionally, the presence of a carbonyl group at the 1-position provides a site for further functionalization, allowing chemists to explore diverse chemical space and optimize biological activity.

The synthesis of 6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo[3,2-apyrimidin-5-one] presents both challenges and opportunities. The multi-step process involves key transformations such as cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and byproduct formation. Techniques like transition-metal catalysis have been particularly useful in constructing the complex fused ring system characteristic of this molecule.

From a computational chemistry perspective, understanding the molecular interactions of this compound is crucial. Molecular docking studies have been employed to predict how it might bind to biological targets such as enzymes or receptors. These simulations can provide insights into binding affinities, orientation preferences, and potential side effects before experimental validation is conducted. The use of high-throughput virtual screening has further accelerated the discovery process by allowing rapid evaluation of large libraries of similar compounds.

The pharmacokinetic properties of 6-4-(2-fluorophenyl)piperazine-1-carbonyl-2-methyl-5H-1,3thiazolo[3,2-apyrimidin-5-one] are also under investigation. Factors such as solubility, stability in biological fluids, and metabolic clearance rates are critical determinants of its potential as a therapeutic agent. Advances in biophysical techniques have enabled researchers to measure these properties more accurately than ever before. For instance, nuclear magnetic resonance (NMR) spectroscopy can provide detailed information about molecular dynamics and interactions within complex systems.

In conclusion,6-4-(2-fluorophenyl)piperazine-carbonyl)-methyl-thiazolo[3',2':1',3'']-pyrimidinone (CAS no 88746827) stands as a testament to the ingenuity of modern chemical biology research. Its unique structural features offer exciting possibilities for developing new treatments across various therapeutic areas. As our understanding of molecular interactions continues to grow,this compound will undoubtedly play an important role in future drug discovery efforts, bridging the gap between laboratory synthesis and clinical application.